N-(3-Acetyl-2-methyl-1-benzofuran-5-yl)-4-fluoro-N-(4-methylbenzoyl)benzenesulfonamide
N-(3-Acetyl-2-methyl-1-benzofuran-5-yl)-4-fluoro-N-(4-methylbenzoyl)benzenesulfonamide
Brand Name:
Vulcanchem
CAS No.:
518319-20-5
VCID:
VC0489166
InChI:
InChI=1S/C25H20FNO5S/c1-15-4-6-18(7-5-15)25(29)27(33(30,31)21-11-8-19(26)9-12-21)20-10-13-23-22(14-20)24(16(2)28)17(3)32-23/h4-14H,1-3H3
SMILES:
CC1=CC=C(C=C1)C(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)S(=O)(=O)C4=CC=C(C=C4)F
Molecular Formula:
C25H20FNO5S
Molecular Weight:
465.5g/mol
N-(3-Acetyl-2-methyl-1-benzofuran-5-yl)-4-fluoro-N-(4-methylbenzoyl)benzenesulfonamide
CAS No.: 518319-20-5
Main Products
VCID: VC0489166
Molecular Formula: C25H20FNO5S
Molecular Weight: 465.5g/mol
| CAS No. | 518319-20-5 |
|---|---|
| Product Name | N-(3-Acetyl-2-methyl-1-benzofuran-5-yl)-4-fluoro-N-(4-methylbenzoyl)benzenesulfonamide |
| Molecular Formula | C25H20FNO5S |
| Molecular Weight | 465.5g/mol |
| IUPAC Name | N-(3-acetyl-2-methyl-1-benzofuran-5-yl)-N-(4-fluorophenyl)sulfonyl-4-methylbenzamide |
| Standard InChI | InChI=1S/C25H20FNO5S/c1-15-4-6-18(7-5-15)25(29)27(33(30,31)21-11-8-19(26)9-12-21)20-10-13-23-22(14-20)24(16(2)28)17(3)32-23/h4-14H,1-3H3 |
| Standard InChIKey | SOVZGUHFWLBCCP-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)C(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)S(=O)(=O)C4=CC=C(C=C4)F |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)N(C2=CC3=C(C=C2)OC(=C3C(=O)C)C)S(=O)(=O)C4=CC=C(C=C4)F |
| PubChem Compound | 992553 |
| Last Modified | Nov 11 2021 |
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